Cas no 114020-56-3 (Lanost-8-en-3-one,24,25-epoxy-7,26-dihydroxy-, (7a,24S,25S)- (9CI))

• Product Name: Lanost-8-en-3-one,24,25-epoxy-7,26-dihydroxy-, (7a,24S,25S)- (9CI)
• CAS No: 114020-56-3
• MF: C₃₀H₄₈O₄
• MW: 472.699729919434
• CID: 173482
• PubChem ID: 14015435
• Update Time: 2025-04-19

Lanost-8-en-3-one,24,25-epoxy-7,26-dihydroxy-, (7a,24S,25S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Lanost-8-en-3-one,24,25-epoxy-7,26-dihydroxy-, (7a,24S,25S)- (9CI)
• EpoxyganoderiolA
• 114020-56-3
• (7alpha,24S,25S)-24,25-Epoxy-7,26-dihydroxylanost-8-en-3-one
• DTXSID301200759
• 7-hydroxy-17-[4-[3-(hydroxymethyl)-3-methyloxiran-2-yl]butan-2-yl]-4,4,10,13,14-pentamethyl-1,2,5,6,7,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• CHEBI:175724
• Epoxyganoderiol A

• Inchi： 1S/C30H48O4/c1-18(8-9-24-30(7,17-31)34-24)19-10-15-29(6)25-20(11-14-28(19,29)5)27(4)13-12-23(33)26(2,3)22(27)16-21(25)32/h18-19,21-22,24,31-32H,8-17H2,1-7H3/t18-,19-,21-,22+,24+,27-,28-,29+,30+/m1/s1
• InChI Key： XRLVMZVXPMYCSF-OPIHSVDOSA-N
• SMILES： O[C@@H]1C[C@H]2C(C)(C)C(CC[C@]2(C)C2CC[C@]3(C)[C@@H]([C@H](C)CC[C@H]4[C@](C)(CO)O4)CC[C@@]3(C)C=21)=O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 472.35526001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 906
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines